Cas no 7471-03-6 (2-Amino-4-hydroxybenzothiazole)

2-Amino-4-hydroxybenzothiazole structure
7471-03-6 structure
Product Name:2-Amino-4-hydroxybenzothiazole
CAS No:7471-03-6
MF:C7H6N2OS
MW:166.200339794159
MDL:MFCD00160060
CID:47497
PubChem ID:354334176
Update Time:2025-04-18

2-Amino-4-hydroxybenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Aminobenzo[d]thiazol-4-ol
    • 2-AMINO-4-HYDROXYBENZOTHIAZOLE
    • 2-Amino-benzothiazol-4-ol
    • 2-amino-1,3-benzothiazol-4-ol
    • 2-Aminobenzothiazol-4-ol
    • NSC 403535
    • 2-amino-4-hydroxybenzothiazole, AldrichCPR
    • PFQJPSASUCHKRO-UHFFFAOYSA-N
    • EU-0067153
    • SR-01000391909-1
    • MFCD00160060
    • AKOS001592678
    • BRN 0136771
    • OBI166S5VM
    • 4-BENZOTHIAZOLOL, 2-AMINO
    • STR08126
    • DTXSID20225692
    • BENZOTHIAZOLE, 2-AMINO-4-HYDROXY-
    • SY030134
    • AC-6357
    • FT-0601002
    • 2-Amino-4-hydroxy-benzthiazol
    • SR-01000391909
    • UNII-OBI166S5VM
    • BDBM50339018
    • NSC403535
    • 4-Benzothiazolol, 2-amino-
    • W-204310
    • 2-azanyl-1,3-benzothiazol-4-ol
    • CHEMBL1269497
    • NS00037651
    • 2-AMINO-4-BENZOTHIAZOLOL
    • 4-hydroxybenzo[d]thiazol-2-amine
    • AM804315
    • SCHEMBL74065
    • 7471-03-6
    • 4-Hydroxy-2-aminobenzothiazole
    • NSC-403535
    • WLN: T56 BN DSJ CZ IQ
    • Oprea1_629632
    • Q27285555
    • 2-Amino-4-Hydroxybenzotiazole
    • SB18595
    • 2-Amino-4-hydroxy-1,3-benzothiazole
    • 4-27-00-05445 (Beilstein Handbook Reference)
    • A838203
    • CS-W006232
    • SS-3440
    • DB-005936
    • 4-Benzothiazolol, 2-amino-(9CI)
    • DB-227267
    • DTXCID50148183
    • A3001
    • 2-Amino-4-hydroxybenzothiazole
    • MDL： MFCD00160060
    • Inchi： 1S/C7H6N2OS/c8-7-9-6-4(10)2-1-3-5(6)11-7/h1-3,10H,(H2,8,9)
    • InChI Key： PFQJPSASUCHKRO-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2C(=CC=CC1=2)O

Computed Properties

  • Exact Mass: 166.02000
  • Monoisotopic Mass: 166.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.553
  • Melting Point: 182.0 to 186.0 deg-C
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.823
  • PSA: 87.38000
  • LogP: 2.16530

2-Amino-4-hydroxybenzothiazole Security Information

2-Amino-4-hydroxybenzothiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-4-hydroxybenzothiazole Pricemore >>

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2-Amino-4-hydroxybenzothiazole Production Method

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